Cas no 596845-34-0 (2-Bromo-8-methyl-4-(trifluoromethyl)quinoline)

• Product Name: 2-Bromo-8-methyl-4-(trifluoromethyl)quinoline
• CAS No: 596845-34-0
• MF: C₁₁H₇BrF₃N
• MW: 290.079192399979
• CID: 1092039
• PubChem ID: 11066179
• Update Time: 2025-05-22

2-Bromo-8-methyl-4-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-8-methyl-4-(trifluoromethyl)quinoline
• 596845-34-0
• AKOS016038799
• SB69732

• MDL： MFCD20924617
• Inchi： 1S/C11H7BrF3N/c1-6-3-2-4-7-8(11(13,14)15)5-9(12)16-10(6)7/h2-5H,1H3
• InChI Key： PJFYDRQIUOECNM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 288.97140g/mol
• Monoisotopic Mass: 288.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Bromo-8-methyl-4-(trifluoromethyl)quinoline

Comprehensive Overview of 2-Bromo-8-methyl-4-(trifluoromethyl)quinoline (CAS No. 596845-34-0)

2-Bromo-8-methyl-4-(trifluoromethyl)quinoline (CAS No. 596845-34-0) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated quinolines, which are known for their versatile applications in drug discovery and material science. The presence of both bromo and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for fluorinated compounds like 2-Bromo-8-methyl-4-(trifluoromethyl)quinoline has surged due to their unique physicochemical properties. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active agents. The trifluoromethyl group is a key feature in modern medicinal chemistry, as it improves metabolic stability and bioavailability, addressing common challenges in drug development.

The synthesis of 2-Bromo-8-methyl-4-(trifluoromethyl)quinoline involves multi-step organic reactions, often starting from commercially available quinoline precursors. Its CAS No. 596845-34-0 ensures precise identification in chemical databases, facilitating procurement and regulatory compliance. This compound is frequently referenced in patents related to anticancer agents and antimicrobial compounds, aligning with current trends in targeting drug-resistant pathogens and oncology research.

From an industrial perspective, 2-Bromo-8-methyl-4-(trifluoromethyl)quinoline is utilized in the development of advanced materials, including organic semiconductors and liquid crystals. Its electron-withdrawing properties make it suitable for optoelectronic applications, a field experiencing rapid growth due to the rise of flexible electronics and OLED technologies. This aligns with the increasing focus on sustainable and high-performance materials in the tech industry.

Environmental and safety considerations are critical when handling halogenated quinolines. While 2-Bromo-8-methyl-4-(trifluoromethyl)quinoline is not classified as hazardous under standard guidelines, proper laboratory practices are essential to ensure safe usage. Researchers often search for MSDS data and handling protocols to mitigate risks, reflecting the broader emphasis on workplace safety in chemical industries.

In summary, 2-Bromo-8-methyl-4-(trifluoromethyl)quinoline (CAS No. 596845-34-0) represents a critical tool in modern chemistry, bridging gaps between academia and industry. Its applications span drug discovery, material science, and agrochemical innovation, making it a compound of enduring relevance. As scientific inquiries into fluorinated heterocycles expand, this quinoline derivative will likely remain at the forefront of cutting-edge research.